Cas no 27178-83-2 (Benzoic acid, nitro-)

• Product Name: Benzoic acid, nitro-
• CAS No: 27178-83-2
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 1429891
• PubChem ID: 8497
• Update Time: 2025-04-20

Benzoic acid, nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, nitro-
• CS-W020596
• CCRIS 2335
• 3-Nitro-benzoic acid
• Z57127479
• DTXSID0025737
• Benzoic acid, 3-nitro-
• SCHEMBL132618
• N0154
• NCGC00257168-01
• CHEBI:231494
• W-108445
• F2191-0133
• BCP08709
• m-Nitrobenzenecarboxylic acid
• NCGC00091521-01
• Tox21_303250
• UNII-H318ZW7612
• PS-5143
• 121-92-6
• Q4634183
• InChI=1/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10
• M-CARBOXYNITROBENZENE
• 3-Nitrobenzoic acid, puriss., 99%
• BRN 0908644
• Benzoic acid, m-nitro-
• HSDB 6028
• EINECS 204-508-5
• H318ZW7612
• WLN: WNR CVQ
• 3-NITROBENZOIC ACID [HSDB]
• CHEMBL274839
• BENZOIC ACID,3-NITRO MFC7 H5 N1 O4
• STR01384
• NSC-9801
• NCGC00091521-03
• 3-Nitrobenzoic acid, ReagentPlus(R), 99%
• 3-Nitrobenzoic acid, Vetec(TM) reagent grade, 98%
• DTXCID605737
• 3-Nitrobenzoic acid, purum, >=98.0% (HPLC)
• AMY21879
• 27178-83-2
• 3-NITROBENZOICACID
• NS00019769
• NCGC00258790-01
• Tox21_201238
• meta-Nitrobenzoic acid
• EN300-18006
• CAS-121-92-6
• 3-nitro benzoic acid
• NCGC00091521-02
• NSC 9801
• STK301724
• AKOS000119012
• NSC9801
• Metanitrobenzoic acid
• m-Nitrobenzoic acid
• AC-2834
• SCHEMBL17347335
• AI3-09015
• MFCD00007251
• HY-Y1313
• 3-NITROBENZOIC ACID

• Inchi： 1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
• InChI Key： AFPHTEQTJZKQAQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 167.02185
• Monoisotopic Mass: 153.021951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 1.8

Experimental Properties

• PSA: 80.44
• LogP: log Kow = 1.83